4-((4-chlorophenyl)sulfonyl)-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]butanamide
• InChI: InChI=1S/C15H18ClN3O5S/c1-23-9-8-14-18-19-15(24-14)17-13(20)3-2-10-25(21,22)12-6-4-11(16)5-7-12/h4-7H,2-3,8-10H2,1H3,(H,17,19,20)
• InChI Key: AGSHMEKKZASBTG-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NN=C(O1)NC(=O)CCCS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H18ClN3O5S
• Molecular Weight: 387.8 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C15H18ClN3O5S and its molecular weight is 387.84. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Treatment

A series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was synthesized to evaluate new drug candidates for Alzheimer’s disease. These compounds were screened for enzyme inhibition activity against acetyl cholinesterase (AChE) enzyme, an important target in Alzheimer's disease treatment (Rehman et al., 2018).

Antiviral Activity

New 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized and tested for their antiviral properties. Some of these compounds showed activity against the tobacco mosaic virus (Chen et al., 2010).

Antimicrobial Evaluation

A new series of 4-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)methoxy)-N-(benzylidene derivatives)benzenamine was synthesized and screened for in vitro antibacterial and antifungal activities. Some compounds showed potency against tested microorganisms (Kapadiya et al., 2020).

Anticonvulsant Agents

Several heterocyclic compounds containing a sulfonamide thiazole moiety were synthesized and evaluated for anticonvulsant activity. Some of these compounds showed protection against picrotoxin-induced convulsion (Farag et al., 2012).

Chemiluminescence Research

Research into the base-induced decomposition of certain sulfanyl-, sulfinyl-, and sulfonyl-substituted dioxetanes, which includes derivatives similar to the queried compound, has been conducted. This study relates to the field of chemiluminescence (Watanabe et al., 2010).